Cas no 1804162-86-4 (1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one
• CAS No: 1804162-86-4
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4979328
• Update Time: 2025-10-28

1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O/c1-3-9-6-10(12(14)8(2)15)4-5-11(9)7-13/h4-6,12H,3,7H2,1-2H3
• InChI Key： RGWRLBAEVNOOMD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CBr)=C(CC)C=1

Computed Properties

• Exact Mass: 333.93909 g/mol
• Monoisotopic Mass: 331.94114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 334.05
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one

Chemical Profile of 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one (CAS No. 1804162-86-4)

1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one, identified by the CAS number 1804162-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated aromatic ketones, which are widely utilized as key intermediates in the synthesis of various bioactive molecules. The structural features of this molecule, particularly the presence of a bromomethyl group and an ethyl-substituted phenyl ring, make it a versatile building block for further chemical modifications and functionalization.

The synthesis and application of 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one have been extensively explored in recent years, particularly in the development of novel therapeutic agents. The bromomethyl functionality allows for facile introduction of nucleophilic groups, enabling the construction of more complex molecular architectures. This property has been leveraged in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent advancements in drug discovery have highlighted the importance of 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one as a precursor in the development of potent and selective drugs. Researchers have utilized its reactive site to introduce heterocyclic moieties, leading to the discovery of compounds with improved pharmacokinetic properties. One notable area of investigation has been its role in generating molecules with anti-inflammatory effects. By incorporating additional functional groups through palladium-catalyzed cross-coupling reactions, scientists have been able to produce derivatives that exhibit significant activity against inflammatory cytokines.

The structural motif of 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one also finds relevance in the field of materials science, particularly in the design of organic electronic materials. The bromine atom serves as an effective handle for further functionalization, allowing chemists to tailor the electronic properties of the resulting compounds. This has led to the exploration of its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where precise control over molecular architecture is essential for optimal performance.

In addition to its pharmaceutical and materials science applications, 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one has been investigated for its potential role in chemical biology research. The compound's ability to undergo selective modifications has made it a valuable tool for studying protein-protein interactions and enzyme mechanisms. By tagging this molecule with fluorescent probes or biotin labels, researchers can gain insights into cellular processes at a molecular level. This approach has been particularly useful in understanding signaling pathways involved in neurodegenerative diseases.

The synthesis methodologies for 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one have also seen significant innovation. Modern synthetic strategies often employ transition metal catalysis to achieve high yields and selectivity. For example, palladium-catalyzed borylation followed by bromination has been used to construct the phenyl ring efficiently. These advances have not only streamlined the production process but also enabled access to previously inaccessible derivatives.

The future prospects for 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. The integration of computational chemistry techniques into its synthetic planning is expected to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry are likely to drive further innovation, leading to new applications that could benefit society significantly.

In conclusion, 1-Bromo-1-(4-(bromomethyl)-3-ethylphenyl)propan-2-one (CAS No. 1804162-86-4) represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop new therapeutics and advanced materials. As our understanding of its potential continues to grow, so too will its impact on scientific progress and technological innovation.